Cas no 1806949-94-9 (Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-acetate)

• Product Name: Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-acetate
• CAS No: 1806949-94-9
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4890300
• Update Time: 2025-10-30

Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-acetate

• Inchi： 1S/C10H12F2N2O3/c1-17-9(16)2-5-7(4-13)14-6(10(11)12)3-8(5)15/h3,10H,2,4,13H2,1H3,(H,14,15)
• InChI Key： JXMFXNAPKHTAIP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(CC(=O)OC)=C(CN)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: -0.6
• Topological Polar Surface Area: 81.4

Additional information on Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-acetate

Introduction to Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS No. 1806949-94-9)

Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-acetate, with the CAS number 1806949-94-9, is a chemically synthesized compound that has garnered significant attention in the fields of pharmaceutical research and agricultural chemistry. This compound belongs to the broader category of pyridine derivatives, which are widely studied for their potential applications in drug development and as agrochemicals. The structure of this compound is characterized by a pyridine ring with multiple substituents, including an amino group, a difluoromethyl group, and a hydroxyl group, which contribute to its unique chemical properties.

The synthesis of Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-acetate involves a series of intricate chemical reactions, including nucleophilic substitutions and acetylation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both the yield and purity of the compound. These improvements are crucial for its application in large-scale production and further experimental studies.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that it exhibits significant activity against various enzymes and cellular pathways, making it a valuable tool in drug discovery. For instance, research published in 2023 highlighted its ability to inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. This finding has sparked interest among pharmaceutical companies exploring new therapeutic avenues for treating such conditions.

In addition to its pharmaceutical applications, Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-acetate has also been investigated for its role in agricultural chemistry. Specifically, it has been tested as a potential herbicide and fungicide. Early-stage experiments indicate that it can effectively inhibit the growth of certain plant pathogens without causing significant harm to crops. These results suggest that it could be developed into an eco-friendly agricultural product, aligning with the growing demand for sustainable farming practices.

The structural features of this compound play a pivotal role in its bioactivity. The presence of an amino group at position 2 enhances its ability to interact with biological targets, while the difluoromethyl group at position 6 contributes to its stability and lipophilicity. Furthermore, the hydroxyl group at position 4 facilitates hydrogen bonding, which is essential for binding to target proteins. These structural attributes make Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-acetate a versatile molecule with wide-ranging applications.

Recent studies have also explored the pharmacokinetic properties of this compound. Research conducted in 2023 demonstrated that it exhibits favorable absorption and distribution characteristics in animal models, suggesting that it could be suitable for oral administration. However, further studies are required to evaluate its metabolism and excretion profiles before it can be considered for clinical trials.

In conclusion, Methyl 2-(aminomethyl)-6-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS No. 1806949-94-9) is a multifaceted compound with immense potential in both pharmaceutical and agricultural sectors. Its unique chemical structure and promising bioactivity make it a subject of intense research interest. As advancements in synthetic chemistry continue to refine its production processes and as new applications emerge from ongoing studies, this compound is poised to play a significant role in future innovations across various industries.